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Compound of Interest

Compound Name: 4-Ethynyltetrahydro-2H-pyran

Cat. No.: B598597

For Researchers, Scientists, and Drug Development Professionals
Introduction

4-Ethynyltetrahydro-2H-pyran (CAS No. 1202245-65-5) is a heterocyclic compound
incorporating a tetrahydropyran ring and a terminal alkyne functional group.[1] This unique
structure makes it a valuable building block in medicinal chemistry and organic synthesis,
particularly for the construction of more complex molecules. However, the presence of the
strained cyclic ether and the reactive ethynyl group necessitates a thorough understanding of
its potential hazards. This technical guide provides a comprehensive overview of the available
safety data for 4-Ethynyltetrahydro-2H-pyran, drawing from information on the compound
itself, related tetrahydropyran derivatives, and the general reactivity of terminal alkynes. Due to
the limited availability of a complete Safety Data Sheet (SDS) for this specific compound, a
conservative approach to handling and safety is strongly advised.

Physicochemical and Hazard Data

A summary of the known physical, chemical, and hazard information for 4-Ethynyltetrahydro-
2H-pyran is presented below. This information has been compiled from various chemical
supplier databases and literature sources.

Table 1: Physicochemical Properties of 4-Ethynyltetrahydro-2H-pyran
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Property Value Source
CAS Number 1202245-65-5 Synblock[1]
Molecular Formula C7H100 Synblock[1]
Molecular Weight 110.15 g/mol Synblock[1]
Boiling Point 138.1+29.0 °C ChemicalBook
Density 0.93+0.1 g/cm3 ChemicalBook
) Inferred from related
Appearance Colorless Oil
compounds
Storage Store in a dry, sealed place Synblock[1]
Table 2: Hazard Identification and Classification
GHS . Hazard
Hazard Class . Signal Word Source
Pictogram Statement
Acute Toxicity k, H301: Toxic if
lraalt text Danger Synblock
(Oral) swallowed
H319: Causes Inferred from
Eye Irritation ualt text Warning serious eye related
irritation compounds[2][3]
H226: Inferred from
Flammable k, ) o
Liauid lraalt text Warning Flammable liquid  related
iqui

and vapour compounds

Note: Hazards in italics are inferred from structurally similar tetrahydropyran derivatives and

should be considered potential hazards until specific data for 4-Ethynyltetrahydro-2H-pyran

becomes available.

Experimental Protocols and Safe Handling
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Given the acute oral toxicity of 4-Ethynyltetrahydro-2H-pyran, strict adherence to safety
protocols is mandatory. The following procedures are based on general best practices for
handling toxic and potentially flammable research chemicals.

2.1. Personal Protective Equipment (PPE)

A comprehensive assessment of personal protective equipment is critical.

PPE Specification Rationale

] Protects against splashes that
) Chemical splash goggles and ]
Eye Protection _ can cause serious eye
a face shield. o
irritation.

Provides a barrier against skin

contact. Gloves should be
Hand Protection Nitrile or neoprene gloves. inspected before use and

disposed of immediately if

contaminated.

) ) Protects against splashes and
Body Protection A flame-resistant lab coat. o
potential ignition sources.

To be used when handling the
) ) A properly fitted respirator with  compound outside of a
Respiratory Protection _ _ » _
an organic vapor cartridge. certified chemical fume hood

or if aerosolization is possible.

2.2. Engineering Controls

Control Specification

All handling of 4-Ethynyltetrahydro-2H-pyran
Ventilation must be conducted in a certified chemical fume
hood.

An eyewash station and a safety shower must
Safety Equipment be readily accessible in the immediate work

area.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b598597?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b598597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2.3. Handling and Storage
e Handling:
o Avoid all direct contact with the compound.

o Do not weigh the compound directly on an open bench. Use a containment system such
as a glove box or a ventilated balance enclosure.

o Use only spark-proof tools and equipment when handling the liquid.
o Ground all containers and transfer lines to prevent static discharge.

o Avoid heating the compound, as this may lead to the formation of explosive vapor-air
mixtures.

e Storage:

[¢]

Store in a tightly sealed, properly labeled container.

[e]

Keep in a cool, dry, and well-ventilated area.

[e]

Store away from heat, sparks, open flames, and strong oxidizing agents.

o

The recommended storage temperature is in a dry, sealed place.[1]

2.4. First Aid Measures
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Exposure Route First Aid Procedure

Seek immediate medical attention. Rinse mouth
If Swallowed . . .
with water. Do not induce vomiting.

Rinse cautiously with water for several minutes.
) Remove contact lenses, if present and easy to
If in Eyes ) L . L
do. Continue rinsing. Seek medical attention if

irritation persists.[2][3]

Take off immediately all contaminated clothing.
If on Skin Rinse skin with water or shower. Wash with

plenty of soap and water.

Move person to fresh air and keep comfortable
If Inhaled for breathing. Seek medical attention if you feel

unwell.

2.5. Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or alcohol-resistant
foam.

» Unsuitable Extinguishing Media: Do not use a direct stream of water, as it may spread the
fire.

o Specific Hazards: Vapors may be heavier than air and can travel to a source of ignition and
flash back. Containers may explode when heated.

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.

2.6. Disposal Considerations

Dispose of waste material in accordance with local, state, and federal regulations. This
compound should be treated as a hazardous waste.

Logical Workflow for Risk Assessment
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The following diagram illustrates a logical workflow for the risk assessment and handling of a
research chemical like 4-Ethynyltetrahydro-2H-pyran, for which a complete SDS is not
available.
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Caption: Risk Assessment and Handling Workflow for Research Chemicals.
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Potential Biological Effects and Signaling Pathways

Currently, there is no publicly available information regarding the specific biological effects or
signaling pathways associated with 4-Ethynyltetrahydro-2H-pyran. Terminal alkynes can
exhibit reactivity towards biological nucleophiles under certain conditions, but specific data for
this compound is lacking. Researchers should handle this compound with the assumption that
it may have uncharacterized biological activity.

Disclaimer: This document is intended as a technical guide for trained research professionals
and is not a substitute for a formal Safety Data Sheet (SDS). The information provided is based
on available data for 4-Ethynyltetrahydro-2H-pyran and structurally related compounds. All
laboratory work should be conducted with a thorough understanding of the potential hazards
and in strict accordance with institutional safety policies and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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